(4-(Benzyloxy)-3,5-dichloro-2-methoxy-6-methylphenyl)methanol

• Molecular Formula: C16H16Cl2O3
• Molecular Weight: 327.2 g/mol
• IUPAC Name: (3,5-dichloro-2-methoxy-6-methyl-4-phenylmethoxyphenyl)methanol
• InChI: InChI=1S/C16H16Cl2O3/c1-10-12(8-19)15(20-2)14(18)16(13(10)17)21-9-11-6-4-3-5-7-11/h3-7,19H,8-9H2,1-2H3
• InChI Key: XLWPKUIGZLROQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1Cl)OCC2=CC=CC=C2)Cl)OC)CO

Description

(4-(Benzyloxy)-3,5-dichloro-2-methoxy-6-methylphenyl)methanol is an organic compound with a complex structure that includes benzyloxy, dichloro, methoxy, and methyl groups attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-(Benzyloxy)-3,5-dichloro-2-methoxy-6-methylphenyl)methanol typically involves multiple steps. One common method starts with the preparation of the benzyloxy group, followed by the introduction of the dichloro, methoxy, and methyl groups. The final step involves the formation of the methanol group. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(4-(Benzyloxy)-3,5-dichloro-2-methoxy-6-methylphenyl)methanol can undergo various chemical reactions, including:

Oxidation: This reaction can convert the methanol group to a carbonyl group.

Reduction: The compound can be reduced to form different derivatives.

Substitution: Halogen atoms can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice play a significant role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while substitution reactions can produce a variety of functionalized derivatives.

Scientific Research Applications

(4-(Benzyloxy)-3,5-dichloro-2-methoxy-6-methylphenyl)methanol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic effects and mechanisms of action.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-(Benzyloxy)-3,5-dichloro-2-methoxy-6-methylphenyl)methanol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• (4-(Benzyloxy)benzylidene)amino)phenol
• 4-(Benzyloxy)benzyl chloride
• 4-Methoxybenzyl alcohol

Uniqueness

(4-(Benzyloxy)-3,5-dichloro-2-methoxy-6-methylphenyl)methanol is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.